Cas no 77313-13-4 (Pentanedioic acid, 3-(acetylamino)-, dimethyl ester)

• Product Name: Pentanedioic acid, 3-(acetylamino)-, dimethyl ester
• CAS No: 77313-13-4
• MF: C₉H₁₅NO₅
• MW: 217.219103097916
• CID: 1784747
• PubChem ID: 53657276
• Update Time: 2025-04-21

Pentanedioic acid, 3-(acetylamino)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-(acetylamino)-, dimethyl ester
• dimethyl 3-acetamidopentanedioate
• SCHEMBL11311284
• DTXSID70705732
• AQTSWOQNELMCPA-UHFFFAOYSA-N
• 77313-13-4
• N-acetyl-3-aminoglutaric acid dimethyl ester

• Inchi： 1S/C9H15NO5/c1-6(11)10-7(4-8(12)14-2)5-9(13)15-3/h7H,4-5H2,1-3H3,(H,10,11)
• InChI Key： AQTSWOQNELMCPA-UHFFFAOYSA-N
• SMILES： O(C)C(CC(CC(=O)OC)NC(C)=O)=O

Computed Properties

• Exact Mass: 217.09502258g/mol
• Monoisotopic Mass: 217.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 81.7Ų